Cas no 52370-70-4 (4-[2-(dimethylamino)propyl]benzene-1,2-diyl diacetate hydrochloride)
52370-70-4 structure
Product Name:4-[2-(dimethylamino)propyl]benzene-1,2-diyl diacetate hydrochloride
CAS No:52370-70-4
MF:C15H22ClNO4
MW:315.79248380661
CID:1581051
PubChem ID:3040505
Update Time:2025-04-21
4-[2-(dimethylamino)propyl]benzene-1,2-diyl diacetate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-[2-(dimethylamino)propyl]benzene-1,2-diyl diacetate hydrochloride
- [2-acetyloxy-4-[2-(dimethylamino)propyl]phenyl] acetate,hydrochloride
- (RS)-1-(3,4-Diacetoxyphenyl)-2-(dimethylamino)propane hydrochloride
- 52370-70-4
- 4-[2-(Dimethylamino)propyl]-1,2-phenylene diacetate--hydrogen chloride (1/1)
- 1,2-Benzenediol, 4-(2-(dimethylamino)propyl)-, diacetate, (ester), hydrochloride, (+-)-
- (+-)-4-(2-(Dimethylamino)propyl)-1,2-benzenediol diacetate hydrochloride
- DTXSID80966751
-
- Inchi: 1S/C15H21NO4.ClH/c1-10(16(4)5)8-13-6-7-14(19-11(2)17)15(9-13)20-12(3)18;/h6-7,9-10H,8H2,1-5H3;1H
- InChI Key: OKTDUWBJVCAACZ-UHFFFAOYSA-N
- SMILES: Cl.O(C(C)=O)C1=C(C=CC(=C1)CC(C)N(C)C)OC(C)=O
Computed Properties
- Exact Mass: 315.12386
- Monoisotopic Mass: 315.1237359g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 343
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.84
4-[2-(dimethylamino)propyl]benzene-1,2-diyl diacetate hydrochloride Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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